Cas no 239791-63-0 (3-Bromo-6-chloro-2-ethoxy-5-nitropyridine)

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine is a versatile heterocyclic compound with a molecular formula of C7H6BrClN2O3. This pyridine derivative features multiple functional groups, including bromo, chloro, ethoxy, and nitro substituents, which enhance its reactivity and utility in organic synthesis. The compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients and fine chemicals. Its well-defined structure allows for precise modifications, making it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electron-withdrawing (nitro) and electron-donating (ethoxy) groups offers unique electronic properties, facilitating diverse synthetic applications. High purity and stability under standard conditions further contribute to its reliability in laboratory and industrial settings.

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine structure

239791-63-0 structure

Product Name:3-Bromo-6-chloro-2-ethoxy-5-nitropyridine

CAS No:239791-63-0

MF:C₇H₆BrClN₂O₃

MW:281.491139888763

CID:1031555

PubChem ID:18510511

Update Time:2025-07-02

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-chloro-2-ethoxy-5-nitropyridine
- 5-bromo-2-chloro-6-ethoxy-3-nitropyridine
- G76345
- 239791-63-0
- DB-339254
- DTXSID30594301
- SCHEMBL7222463
- Inchi： 1S/C7H6BrClN2O3/c1-2-14-7-4(8)3-5(11(12)13)6(9)10-7/h3H,2H2,1H3
- InChI Key： CWHWJTJXTWUGGS-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(N=C1OCC)Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 279.92503g/mol
Monoisotopic Mass: 279.92503g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 67.9Å²

Experimental Properties

Density: 1.725±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.16 g/l) (25 º C),

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine Pricemore >>

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